(E)-2-phenyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)ethenesulfonamide
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Description
(E)-2-phenyl-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)ethenesulfonamide is a useful research compound. Its molecular formula is C17H19NO3S2 and its molecular weight is 349.46. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
A derivative of the compound was synthesized and evaluated for antimicrobial activity against various bacteria and fungi, indicating a potential role in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
Anticancer Applications
The compound's derivatives have been investigated for their potential as anticancer drugs. Some derivatives were found to be promising candidates due to their selective inhibition of certain carbonic anhydrase isoenzymes, which are involved in various physiological processes, including tumorigenesis (Gul et al., 2018).
Synthesis of Diamides
The compound was used in the synthesis of diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, indicating its utility in producing various chemical structures for further applications in pharmaceuticals or material science (Agekyan & Mkryan, 2015).
Antiviral Evaluations
Derivatives of the compound were synthesized and evaluated for their antiviral properties, showing potential as antiviral agents or as lead compounds for further drug development (Sayed & Ali, 2007).
Apoptosis Induction
A derivative was identified as a potent apoptosis inducer, which could have implications in cancer treatment by triggering the death of cancer cells (Drewe et al., 2007).
Properties
IUPAC Name |
(E)-2-phenyl-N-(4-thiophen-2-yloxan-4-yl)ethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S2/c19-23(20,14-8-15-5-2-1-3-6-15)18-17(9-11-21-12-10-17)16-7-4-13-22-16/h1-8,13-14,18H,9-12H2/b14-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDSCJQTUZHKVNP-RIYZIHGNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC=CS2)NS(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCC1(C2=CC=CS2)NS(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.